Cas no 102792-08-5 (Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)-)

• Product Name: Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)-
• CAS No: 102792-08-5
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 3561768
• Update Time: 2025-04-22

Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C9H10N4/c1-7-4-8(2-3-9(7)10)13-5-11-12-6-13/h2-6H,10H2,1H3
• InChI Key： KFXBWHFKOWWYJB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2C=NN=C2)C=C1C

Computed Properties

• Exact Mass: 174.090546g/mol
• Monoisotopic Mass: 174.090546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 174.2g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų